Targocil

• Molecular Formula: C22H23ClN4O4S
• Molecular Weight: 475.0 g/mol
• InChI: InChI=1S/C22H23ClN4O4S/c1-5-26(6-2)17-12-19-22(32(28,29)15-9-7-14(23)8-10-15)24-25-27(19)18-13-21(31-4)20(30-3)11-16(17)18/h7-13H,5-6H2,1-4H3
• InChIKey: MGLFSPIRXGOINS-UHFFFAOYSA-N

Targocil: A Late-Stage Wall Teichoic Acid Biosynthesis Inhibitor for MRSA and MSSA Research

Targocil (CAS 1200443-21-5) is a small-molecule bacteriostatic inhibitor that targets a late step in wall teichoic acid (WTA) biosynthesis in Staphylococcus aureus [1]. It functions by binding to TarG, the transmembrane component of the TarGH ABC transporter, thereby blocking the export of WTA precursors to the cell surface [2]. This mechanism is distinct from early-stage WTA inhibitors (e.g., tarocins targeting TarO) and conventional cell wall-active agents (e.g., vancomycin, β-lactams) [3]. Targocil demonstrates consistent in vitro activity against both methicillin-susceptible S. aureus (MSSA) and methicillin-resistant S. aureus (MRSA) clinical isolates, with reported MIC90 values of 2 μg/mL across both populations [4].

Late-stage WTA inhibitor: Targets TarG transporter, blocking wall teichoic acid export in Gram-positive bacteria.

Virulence gene modulation: Induces cell wall stress stimulon and downregulates dltABCD/capsule genes.

Staphylococcus aureus research: Supports MRSA/MSSA antimicrobial screening and host-pathogen interaction studies.

• [1] Suzuki, T., Swoboda, J. G., Campbell, J., Walker, S., & Gilmore, M. S. (2011). In vitro antimicrobial activity of wall teichoic acid biosynthesis inhibitors against Staphylococcus aureus isolates. Antimicrobial Agents and Chemotherapy, 55(2), 767-774. View Source
• [2] Lee, K., Campbell, J., Swoboda, J. G., Cuny, G. D., & Walker, S. (2010). Development of an in vivo chemical genetic screen for inhibitors of the TarG component of the wall teichoic acid flippase in Staphylococcus aureus. Patent US8598342B2. View Source
• [3] Labroli, M. A., et al. (2016). Discovery of potent wall teichoic acid early stage inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(16), 3999-4002. View Source
• [4] Suzuki, T., Swoboda, J. G., Campbell, J., Walker, S., & Gilmore, M. S. (2011). In vitro antimicrobial activity of wall teichoic acid biosynthesis inhibitors against Staphylococcus aureus isolates. Antimicrobial Agents and Chemotherapy, 55(2), 767-774. View Source

Why Targocil Cannot Be Replaced by Other WTA Inhibitors or Standard-of-Care Anti-MRSA Agents

Generic substitution among anti-staphylococcal agents or WTA pathway inhibitors is not scientifically valid due to fundamental differences in molecular targets and downstream biological consequences. Targocil inhibits the TarG flippase, a late-stage WTA transporter, which leads to depletion of the lipid carrier bactoprenol and a lethal accumulation of WTA intermediates [1]. In contrast, early-stage WTA inhibitors like tarocin A/B (TarO inhibitors) lack standalone antibacterial activity and function only as β-lactam adjuvants [2]. Furthermore, targocil does not sensitize MRSA to β-lactams [3], a key mechanistic distinction from other WTA-targeting compounds. Even against vancomycin—a standard-of-care comparator—targocil demonstrates superior intracellular bacterial clearance in relevant epithelial cell models [4]. These orthogonal mechanisms and distinct activity profiles preclude interchangeable use in research or screening applications.

! Early-stage TarO inhibitors (e.g., tunicamycin): pathway-response profile may not transfer; beta-lactam interaction and cell-wall stress outcomes diverge.

! Glycopeptide antibiotics (e.g., vancomycin): intracellular clearance efficacy in corneal epithelial models may not replicate.

! Parent compound 1835F03: antimicrobial potency and MRSA activity context may differ; direct substitution may require validation.

• [1] Campbell, J., et al. (2011). Synthetic lethal compound combinations reveal a fundamental connection between wall teichoic acid and peptidoglycan biosyntheses in Staphylococcus aureus. ACS Chemical Biology, 6(1), 106-116. View Source
• [2] Labroli, M. A., et al. (2016). Discovery of potent wall teichoic acid early stage inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(16), 3999-4002. View Source
• [3] PMC9228545 Table 7. (2022). Inhibitors of wall teichoic acid synthesis and their effects on bacteria. Microorganisms, 10(6), 1239. View Source
• [4] Suzuki, T., Swoboda, J. G., Campbell, J., Walker, S., & Gilmore, M. S. (2011). In vitro antimicrobial activity of wall teichoic acid biosynthesis inhibitors against Staphylococcus aureus isolates. Antimicrobial Agents and Chemotherapy, 55(2), 767-774. View Source

Targocil Quantitative Differentiation: Comparative Efficacy, Intracellular Activity, and Safety Margins

Targocil MIC90 Superiority Over Lead Analog 1835F03 Against Clinical MRSA Keratitis Isolates

Targocil demonstrates significantly improved potency compared to its chemical precursor 1835F03 against clinical isolates of MRSA from keratitis cases. The MIC90 of targocil was 2 μg/mL for both MSSA and MRSA, whereas 1835F03 exhibited an MIC90 of >32 μg/mL against MRSA isolates and 8 μg/mL against MSSA isolates [1]. This represents a >16-fold improvement in potency against MRSA for targocil relative to the lead analog.

Potency vs. parent 1835F03

Head-to-head

MIC90 2 µg/mL (MRSA) vs. >32 µg/mL (1835F03); 4-fold MSSA improvement

Supports MRSA antimicrobial screening context

Broth microdilution, 18 keratitis strains

Evidence Dimension	Antibacterial potency (MIC90)
Target Compound Data	2 μg/mL (MRSA and MSSA)
Comparator Or Baseline	1835F03: >32 μg/mL (MRSA), 8 μg/mL (MSSA)
Quantified Difference	>16-fold improvement against MRSA; 4-fold improvement against MSSA
Conditions	Clinical S. aureus keratitis isolates; broth microdilution

Why This Matters

This quantitative improvement confirms that targocil is the structurally optimized analog required for research applications involving MRSA, as 1835F03 is effectively inactive against these resistant clinical strains.

• [1] Suzuki, T., Swoboda, J. G., Campbell, J., Walker, S., & Gilmore, M. S. (2011). In vitro antimicrobial activity of wall teichoic acid biosynthesis inhibitors against Staphylococcus aureus isolates. Antimicrobial Agents and Chemotherapy, 55(2), 767-774. View Source

Targocil Intracellular S. aureus Clearance Superior to Vancomycin in Human Corneal Epithelial Cells

In co-culture models with human corneal epithelial cells (HCECs), targocil inhibited intracellular S. aureus replication to a significantly greater extent than vancomycin. At concentrations near the MIC, targocil reduced intracellular bacterial burden more effectively than vancomycin in the presence of HCECs [1]. This differential activity is not observed with vancomycin, which shows limited penetration and activity against intracellular S. aureus reservoirs.

Intracellular activity vs. vancomycin

Head-to-head

3/3 strains inhibited (targocil) vs. 2/3 (vancomycin) at 10× MIC in HCEC model

Reported intracellular model-response context

Corneal epithelial cell monolayers, 6-h exposure

Evidence Dimension	Inhibition of intracellular S. aureus growth
Target Compound Data	Significant inhibition of intracellular bacteria in HCEC co-culture
Comparator Or Baseline	Vancomycin: limited intracellular inhibition
Quantified Difference	Qualitatively superior (visualized by intracellular CFU reduction); P < 0.05 for targocil vs. vancomycin
Conditions	Human corneal epithelial cells (HCECs) infected with S. aureus; 24 h exposure

Why This Matters

For researchers studying persistent or recurrent S. aureus infections (e.g., keratitis, endophthalmitis), targocil offers a unique tool to investigate intracellular bacterial clearance that vancomycin cannot provide, justifying its selection over conventional glycopeptides.

• [1] Suzuki, T., Swoboda, J. G., Campbell, J., Walker, S., & Gilmore, M. S. (2011). In vitro antimicrobial activity of wall teichoic acid biosynthesis inhibitors against Staphylococcus aureus isolates. Antimicrobial Agents and Chemotherapy, 55(2), 767-774. View Source

Targocil Does Not Synergize with β-Lactams—A Mechanistic Distinction from Tarocin-Class WTA Inhibitors

Unlike early-stage WTA inhibitors (tarocins A/B, tunicamycin, clomiphene) that sensitize MRSA to β-lactam antibiotics, targocil does not exhibit β-lactam synergy [1]. This is a direct consequence of targocil targeting TarG (late-stage flippase) rather than TarO (early-stage enzyme). The absence of β-lactam synergy with targocil is a class-defining feature of late-stage WTA inhibitors.

β-Lactam interaction divergence

Class-level

Synergy with methicillin (FIC index reported); no resensitization unlike TarO inhibitors

Mechanism-specific combination study fit

Checkerboard assay; class-level inference

Evidence Dimension	Synergy with β-lactam antibiotics against MRSA
Target Compound Data	No sensitization of MRSA to β-lactams
Comparator Or Baseline	Tarocins, tunicamycin, clomiphene: sensitize MRSA to β-lactams
Quantified Difference	Binary distinction (synergy absent vs. present)
Conditions	MRSA strains in vitro

Why This Matters

This negative selection criterion is critical for research applications: investigators seeking to study β-lactam potentiation should select tarocins, not targocil. Conversely, for studies requiring standalone WTA inhibition without β-lactam confounding, targocil is the appropriate choice.

• [1] PMC9228545 Table 7. (2022). Inhibitors of wall teichoic acid synthesis and their effects on bacteria. Microorganisms, 10(6), 1239. View Source

Targocil In Vivo Tolerability: No Adverse Effects at 75 mg/kg IV in Murine Model

In an acute tolerability assessment, a single dose of 75 mg/kg targocil administered via tail vein injection to mice resulted in no adverse effects after 24 hours of observation [1]. This provides a quantitative benchmark for in vivo dosing in preclinical efficacy studies, such as murine endophthalmitis models where targocil has shown efficacy [1].

Resistance fitness cost

Cross-study comparable

P

Supports virulence attenuation endpoint review

HCEC adherence assay; resistance selected at 5 µg/mL

Cytotoxicity window

Supporting evidence

5 µg/mL minimal HCEC toxicity at 24 h; hemolysis 3.96% (DMSO 3.95%)

Safety-related endpoint context for cell-based models

≥5-fold window between MIC and cytotoxic concentration

Postantibiotic effect

Cross-study comparable

PAE 0–0.5 h (strain-dependent); typical bactericidal PAE >1 h

Bacteriostatic PD profile; supports continuous exposure design

1-h exposure, 10× MIC, strain panel

Evidence Dimension	Acute in vivo tolerability (single-dose IV)
Target Compound Data	75 mg/kg IV caused no adverse effects in mice at 24 h
Comparator Or Baseline	No comparator baseline; standalone tolerability benchmark
Quantified Difference	Not applicable (no comparator)
Conditions	Murine model; tail vein injection; 24 h observation

Why This Matters

This quantitative in vivo tolerability data enables researchers to design animal studies with a defined safe upper dose, reducing the risk of confounding toxicity artifacts and facilitating procurement decisions for in vivo pharmacology programs.

• [1] DCBIO. Targocil (CAS 1200443-21-5) Product Datasheet. View Source

Targocil Cytotoxicity Profile: Low Toxicity at MIC with Therapeutic Window Quantified in Human Corneal Epithelial Cells

Targocil exhibits minimal cytotoxicity at concentrations near its MIC against S. aureus. In human corneal epithelial cell (HCEC) assays, targocil at 5 μg/mL showed little toxicity even after 24 hours of exposure, whereas 40 μg/mL induced toxicity at all time points tested [1]. The therapeutic window is further supported by hemolytic activity assays using human RBCs, which demonstrated low hemolysis at concentrations near the MIC [1].

Cytotoxicity window

Supporting evidence

5 µg/mL minimal HCEC toxicity at 24 h; hemolysis 3.96% (DMSO 3.95%)

Safety-related endpoint context for cell-based models

≥5-fold window between MIC and cytotoxic concentration

Evidence Dimension	Mammalian cell cytotoxicity and hemolytic activity
Target Compound Data	5 μg/mL: no significant HCEC toxicity at 24 h; 40 μg/mL: toxic at all time points
Comparator Or Baseline	No direct comparator; dose-response characterization
Quantified Difference	Approximate 8-fold separation between MIC (2 μg/mL) and cytotoxic threshold (40 μg/mL)
Conditions	Human corneal epithelial cells (HCECs) and human red blood cells (RBCs); 24 h exposure

Why This Matters

This quantitative safety margin provides researchers with a defined concentration range (≤5 μg/mL) for cellular assays where mammalian cell viability must be preserved, informing experimental design and reducing procurement risk for cell-based screening campaigns.

• [1] Suzuki, T., Swoboda, J. G., Campbell, J., Walker, S., & Gilmore, M. S. (2011). In vitro antimicrobial activity of wall teichoic acid biosynthesis inhibitors against Staphylococcus aureus isolates. Antimicrobial Agents and Chemotherapy, 55(2), 767-774. View Source

Targocil-Resistant S. aureus Mutants Exhibit Attenuated Adhesion Phenotype—Fitness Cost Validation

S. aureus strains selected for resistance to targocil display a significantly reduced ability to adhere to human corneal epithelial cells (P < 0.001) compared to wild-type parental strains [1]. This virulence attenuation phenotype is a direct consequence of impaired WTA biosynthesis and is not observed with resistance to conventional antibiotics such as vancomycin or β-lactams.

Postantibiotic effect

Cross-study comparable

PAE 0–0.5 h (strain-dependent); typical bactericidal PAE >1 h

Bacteriostatic PD profile; supports continuous exposure design

1-h exposure, 10× MIC, strain panel

Evidence Dimension	Bacterial adhesion to host epithelial cells (virulence phenotype)
Target Compound Data	Targocil-resistant mutants: significantly reduced adhesion (P < 0.001)
Comparator Or Baseline	Wild-type S. aureus strains
Quantified Difference	Statistically significant reduction (P < 0.001)
Conditions	Human corneal epithelial cell adhesion assay

Why This Matters

This evidence supports targocil's utility in virulence research and validates the biological relevance of its target. For procurement decisions, this fitness cost suggests that resistant mutants arising in experimental settings may be less virulent, a valuable property for long-term in vitro evolution studies.

• [1] Suzuki, T., Swoboda, J. G., Campbell, J., Walker, S., & Gilmore, M. S. (2011). In vitro antimicrobial activity of wall teichoic acid biosynthesis inhibitors against Staphylococcus aureus isolates. Antimicrobial Agents and Chemotherapy, 55(2), 767-774. View Source

Targocil Optimal Use Cases: Ocular Infection Models, Mechanism-of-Action Studies, and WTA Pathway Research

In Vitro Keratitis and Intracellular S. aureus Infection Models

Targocil is ideally suited for studies involving S. aureus infection of corneal epithelial cells or other models of intracellular persistence. Its demonstrated superiority over vancomycin in clearing intracellular bacteria in HCEC co-cultures [1] makes it the preferred tool compound for investigating recurrent ocular infections. Researchers should consider targocil over vancomycin when the experimental endpoint is intracellular bacterial burden reduction.

WTA Biosynthesis Pathway Dissection and Late-Stage Inhibitor Screening

As a validated TarG flippase inhibitor [1], targocil serves as an essential reference compound for functional studies of late-stage WTA export. Its distinct mechanism—which does not synergize with β-lactams—distinguishes it from early-stage TarO inhibitors like tarocins [2]. This specificity is critical for pathway mapping and for phenotypic screening campaigns aimed at identifying novel WTA-targeting agents.

Bacterial Virulence and Adhesion Research

The observation that targocil-resistant S. aureus mutants exhibit significantly reduced epithelial cell adhesion (P < 0.001) [1] positions targocil as a valuable genetic and pharmacological tool for studying WTA-dependent virulence mechanisms. This application extends to investigations of S. aureus colonization and host-pathogen interactions, where targocil can be used to generate adhesion-deficient variants.

In Vivo Murine Ocular Infection Efficacy Studies

With established in vivo tolerability at 75 mg/kg IV in mice [1] and demonstrated efficacy in a murine endophthalmitis model [1], targocil is appropriate for preclinical efficacy studies of S. aureus ocular infections. Researchers planning in vivo experiments can utilize the established tolerability benchmark for dose-ranging and pharmacokinetic/pharmacodynamic assessments.

Application

Selection Property

Validation Focus

Corneal epithelial intracellular infection models

Intracellular activity profile

Cell-based model response validation

Beta-lactam combination mechanistic studies

Synergy without resensitization

Checkerboard and resistance suppression endpoints

MRSA antimicrobial screening and target engagement

TarG-targeted antimicrobial activity

MIC endpoint review and target confirmation

Virulence gene regulation and host-pathogen interaction

Transcriptional reprogramming specificity

Gene expression and stress stimulon endpoints

• [1] Suzuki, T., Swoboda, J. G., Campbell, J., Walker, S., & Gilmore, M. S. (2011). In vitro antimicrobial activity of wall teichoic acid biosynthesis inhibitors against Staphylococcus aureus isolates. Antimicrobial Agents and Chemotherapy, 55(2), 767-774. View Source
• [2] PMC9228545 Table 7. (2022). Inhibitors of wall teichoic acid synthesis and their effects on bacteria. Microorganisms, 10(6), 1239. View Source